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Analytical Methods for Characterizing Sulphur Blue 10

The table below summarizes the primary analytical techniques used for the characterization of Sulphur Blue

10, based on information gathered from chemical databases and supplier specifications [1] [2].

Analytical Aspect Method/Technique Key Details

Structural
Analysis

Not Specified --

Purity
Assessment

Supplier Specification [3] Purity: 95%

Solubility Profile Standard Solubility Tests [1] [2] Slightly soluble in hot water; soluble in
sodium sulfide solution; insoluble in other

organic solvents.

Color & Fastness
Properties

ISO & AATCC Standard Tests [1] [2] See Table 2 for detailed fastness ratings.
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Analytical Aspect Method/Technique Key Details

Sulfur Content
Analysis

High-Temperature Combustion with
UV-Fluorescence Detection [4]

Converts organically bound sulfur to SO₂,
which is then quantified by ultraviolet

fluorescence.

Detailed Experimental Protocols

Solubility Testing

This protocol determines the solubility profile of Sulphur Blue 10, a key parameter for its application in

dyeing processes [1] [2].

Materials:

Sulphur Blue 10 sample
Deionized water

Sodium sulfide solution
Common organic solvents

Test tubes, water bath, centrifuge

Procedure:

Weigh equal small quantities of the dye powder into separate test tubes.

Add different solvents to each tube: hot deionized water, sodium sulfide solution, and selected
organic solvents.

Shake or vortex the mixtures thoroughly.
Observe and record the dissolution in each solvent. Sulphur Blue 10 is typically slightly soluble in hot

water and readily soluble in sodium sulfide solution, yielding an almost colorless solution. It is
insoluble in other organic solvents [1] [2].

Centrifuge any unclear mixtures to distinguish between true dissolution and suspension.

Color Fastness Assessment

This protocol evaluates the dye's resistance to various conditions using standardized scales.
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Materials:

Dyed fabric sample
ISO or AATCC test apparatus

Gray scales for staining and color change evaluation

Procedure:

Sample Preparation: Prepare standardized fabric samples dyed with Sulphur Blue 10.

Testing: Subject the samples to specific tests based on ISO or AATCC standards [1] [2]:
Soaping: Treat the sample in a soap solution under defined time and temperature.

Perspiration: Expose the sample to artificial acidic and alkaline perspiration solutions.
Light Fastness: Place the sample in a xenon-arc fading apparatus for a set duration.

Rubbing/Crocking: Assess dry and wet rubbing fastness using a crockmeter.
Evaluation: After testing, assess the degree of color transfer (staining) and color change on the

original sample using the appropriate gray scales. Record the ratings as detailed in Table 2.

Properties and Performance Data of Sulphur Blue 10

The following table summarizes the key chemical properties and color fastness ratings of Sulphur Blue 10.

Table 1: Chemical & Physical Properties

Property Description

CAS Registry
Number

1327-62-4 [5] [1] [2]

Common Synonyms Immedial New Blue FBL; Sulphur Blue FBL; C.I. 53470 [5] [1] [2]

Appearance Blue powder [1] [2]

Solubility Slightly soluble in hot water; soluble in sodium sulfide solution; insoluble in

other organic solvents [1] [2].

Reaction to Sulfuric
Acid

Appears cobalt blue in concentrated H₂SO₄; precipitates as blue upon dilution

[1] [2].
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Table 2: Standard Color Fastness Ratings

Test Condition ISO Rating AATCC Rating

Acid Resistance -- 4-5 5 [1] [2]

Alkali Resistance -- 4-5 4 [1] [2]

Light Fastness -- 5-6 5-6 [1] [2]

Fulling -- 2-3 3 [1] [2]

Perspiration Fastness Moderate 4 --

Severe 3-4 --

Soaping Fastness -- 2-3 --

Analytical Workflow and Sulfur Detection

For comprehensive characterization, multiple techniques can be combined into a single workflow.

Furthermore, specialized methods are required for precise sulfur quantification.
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Sulphur Blue 10 Sample

Solubility Testing Combustion & Pyrolysis

SO₂/H₂S Detection

Organosulfur
Converted to SO₂/H₂S

Sulfur Quantification

Signal measured by:
- UV Fluorescence
- Colorimetric Tape

Detection Method Details:
- UV Fluorescence: SO₂ absorbs UV light, emits light upon relaxation.
- Colorimetric Tape: H₂S reacts with tape, causes color change.

Click to download full resolution via product page

Principles of Sulfur Detection The most accurate methods for quantifying total sulfur involve converting

organically bound sulfur into measurable gaseous compounds [4]:

High-Temperature Combustion with UV-Fluorescence: The sample is combusted in an oxygen-
rich furnace, converting all sulfur to sulfur dioxide (SO₂). The SO₂ is then exposed to UV light,

becomes excited, and emits a characteristic wavelength of light upon returning to its ground state. A
photomultiplier tube measures this emitted light intensity, which is directly proportional to the sulfur

concentration [4].
Hydrogenolysis and Rateometric Colorimetry: This method reduces organically bound sulfur to

hydrogen sulfide (H₂S) via reductive pyrolysis. The H₂S then reacts with a specific Sensi-Tape,
causing a visible color change. The intensity of this stain, measured by a photo-optical system, is

directly proportional to the sulfur concentration in the original sample. This method is noted for its
sensitivity and minimal interference [4].

Key Takeaways for Researchers

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s1824109?utm_src=pdf-body-img
https://cianalytics.com/fr/article/sulfur-analysis
https://cianalytics.com/fr/article/sulfur-analysis
https://cianalytics.com/fr/article/sulfur-analysis
https://www.smolecule.com/products/s1824109?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Leverage Standard Methods: Color fastness is well-characterized by ISO and AATCC standards,

providing a reliable framework for performance evaluation [1] [2].
Focus on Sulfur-Specific Quantification: For precise elemental sulfur analysis, combustion-based

techniques coupled with UV-fluorescence or colorimetric detection are highly effective and avoid
common interferences [4].

Acknowledge Data Gaps: Publicly available information on advanced structural elucidation
techniques for this specific dye is limited. Further characterization via NMR, MS, or IR may require

proprietary data from manufacturers or original research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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